Cas no 1682749-20-7 (benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate)
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl ((2S,4s,5S)-5-aminospiro[3.3]heptan-2-yl)carbamate
- benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
-
- Inchi: 1S/C15H20N2O2/c16-13-6-7-15(13)8-12(9-15)17-14(18)19-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10,16H2,(H,17,18)/t12?,13-,15?/m0/s1
- InChI Key: XWMQSGCQIQOYOK-OWYJLGKBSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)NC1CC2(CC[C@@H]2N)C1
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-100MG |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 100MG |
¥ 3,201.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-250MG |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 250MG |
¥ 5,121.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-500MG |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 500MG |
¥ 8,540.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-1G |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 1g |
¥ 12,804.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-5G |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 5g |
¥ 38,412.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-100mg |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 100mg |
¥3201.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-250mg |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 250mg |
¥5121.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-500mg |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 500mg |
¥8540.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-1g |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 1g |
¥12804.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2709-100.0mg |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate |
1682749-20-7 | 95% | 100.0mg |
¥3201.0000 | 2025-04-12 |
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
Benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate: A Comprehensive Overview
The compound with CAS No 1682749-20-7, known as benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its unique spirocyclic structure and stereochemistry, which play pivotal roles in its biological activity and potential applications. Recent advancements in synthetic methodologies and structural elucidation techniques have further enhanced our understanding of this compound's properties and its relevance in contemporary research.
Benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate is characterized by a spiro[3.3]heptane core, a structural motif that is uncommon yet highly functional in organic molecules. The stereochemistry at positions 2S, 4s, and 5S introduces a specific conformational rigidity that is critical for its interactions with biological targets. This compound has been extensively studied for its potential as a building block in the synthesis of complex natural products and bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors and pharmacologically active agents.
The synthesis of benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate involves a multi-step process that combines advanced stereochemical control with efficient coupling reactions. Researchers have employed strategies such as asymmetric induction and catalytic asymmetric synthesis to achieve the desired stereochemistry. These methods not only ensure high yields but also minimize environmental impact, aligning with the principles of green chemistry.
One of the most intriguing aspects of this compound is its versatility in biological systems. It has been demonstrated to exhibit potent inhibitory activity against various enzymes, including proteases and kinases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. Recent findings from clinical trials suggest that derivatives of this compound may hold promise as therapeutic agents with improved efficacy and reduced side effects.
In terms of applications, benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate has been utilized as a precursor in the synthesis of spirocyclic alkaloids and other complex natural products. Its ability to participate in diverse chemical transformations makes it an invaluable tool in medicinal chemistry. Furthermore, its role in drug delivery systems has been explored, with researchers investigating its potential as a carrier for targeted drug release.
The safety profile of this compound has also been thoroughly evaluated to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutically relevant doses, making it a favorable candidate for further development. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce clearance rates.
In conclusion, benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate stands as a testament to the ingenuity of modern chemical synthesis and its application in drug discovery. With its unique structure, versatile reactivity, and promising biological profile, this compound continues to be a focal point for researchers worldwide. As advancements in synthetic chemistry and biological screening technologies continue to evolve, the potential applications of this compound are expected to expand further.
1682749-20-7 (benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)